Cas no 261762-39-4 (2-Chloro-3,6-difluorobenzaldehyde)

• Product Name: 2-Chloro-3,6-difluorobenzaldehyde
• CAS No: 261762-39-4
• MF: C₇H₃ClF₂O
• MW: 176.547928094864
• MDL: MFCD01631443
• CID: 92578
• PubChem ID: 2773509
• Update Time: 2025-07-22

2-Chloro-3,6-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,6-difluorobenzaldehyde
• Benzaldehyde, 2-chloro-3,6-difluoro-
• 2,5-DIFLUORO-6-CHLOROBENZALDEHYDE
• 6-CHLORO-2,5-DIFLUORO-BENZALDEHYDE
• PubChem2618
• zlchem 1271
• KSC495G2N
• ZLE0046
• KPYBGKSDBNMHTO-UHFFFAOYSA-N
• 2-chloro-3,6-difluoro-benzaldehyde
• STL554185
• SBB003776
• BBL100391
• LF10683
• 261762-39-4
• BP-30050
• DTXSID90378508
• FT-0611716
• J-016301
• SY061870
• A818249
• DS-14143
• CS-W017393
• Z1203161782
• SCHEMBL488952
• 2-Chloro-3,6-difluorobenzaldehyde, 96%
• AKOS005254410
• EN300-313714
• 2-chloranyl-3,6-bis(fluoranyl)benzaldehyde
• MFCD01631443
• AM62295
• DB-046861
• DTXCID90329535

• MDL： MFCD01631443
• Inchi： 1S/C7H3ClF2O/c8-7-4(3-11)5(9)1-2-6(7)10/h1-3H
• InChI Key： KPYBGKSDBNMHTO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C=O)F)F

Computed Properties

• Exact Mass: 175.98400
• Monoisotopic Mass: 175.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: White solid
• Density: 1.453±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 46-50 °C (lit.)
• Boiling Point: 206.4±35.0 ºC (760 Torr),
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.536
• Solubility: Almost insoluble (0.062 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.43070
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive

2-Chloro-3,6-difluorobenzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Chloro-3,6-difluorobenzaldehyde

Recent Advances in the Application of 2-Chloro-3,6-difluorobenzaldehyde (CAS: 261762-39-4) in Chemical Biology and Pharmaceutical Research

2-Chloro-3,6-difluorobenzaldehyde (CAS: 261762-39-4) is a fluorinated benzaldehyde derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have highlighted its role in the development of novel therapeutic agents and its utility in organic synthesis.

One of the most notable applications of 2-Chloro-3,6-difluorobenzaldehyde is its use as a building block in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of potent kinase inhibitors, showing promising activity against cancer cell lines. The unique electronic properties imparted by the chloro and fluoro substituents enhance the binding affinity of these inhibitors to their target proteins.

In addition to its pharmaceutical applications, 2-Chloro-3,6-difluorobenzaldehyde has been employed in the development of advanced materials. Researchers have utilized its reactive aldehyde group for the construction of Schiff bases, which are pivotal in designing metal-organic frameworks (MOFs) with applications in drug delivery and catalysis. A recent publication in ACS Applied Materials & Interfaces (2024) detailed the synthesis of a novel MOF using this compound, showcasing its potential in controlled release systems for anticancer drugs.

The synthetic routes to 2-Chloro-3,6-difluorobenzaldehyde have also been optimized in recent years. A 2022 study in Organic Process Research & Development reported a scalable and cost-effective method for its production, involving the selective fluorination of 2-chloro-3-nitrobenzaldehyde followed by reduction and oxidation steps. This advancement has facilitated its broader adoption in industrial and academic settings.

Despite its promising applications, challenges remain in the handling and storage of 2-Chloro-3,6-difluorobenzaldehyde due to its sensitivity to moisture and light. Recent research has focused on developing stable formulations and protective strategies to mitigate these issues. For example, a 2023 study proposed the use of silica-based matrices to encapsulate the compound, significantly improving its shelf-life and handling properties.

In conclusion, 2-Chloro-3,6-difluorobenzaldehyde (CAS: 261762-39-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to materials science, underscore its importance as a versatile intermediate. Future research is expected to explore its potential in emerging fields such as targeted therapy and green chemistry, further expanding its utility.